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Compound of Interest

4-Chloro-3-
Compound Name:
(trifluoromethoxy)aniline

Cat. No.: B052540

Technical Data for Aniline Derivatives
Introduction

This document provides chemical data pertaining to a specific chloro-substituted aniline. Initial
searches for "4-Chloro-3-(trifluoromethoxy)aniline" did not yield readily available public data
for its molecular formula or weight, suggesting it is a less common compound. However,
extensive information is available for the closely related chemical, 4-Chloro-3-
(trifluoromethyl)aniline.

It is critical for researchers to note the distinction: the "trifluoromethoxy" group (-OCF3) contains
an oxygen atom, whereas the "trifluoromethyl” group (-CFs) does not. This structural difference
fundamentally changes the molecular formula and weight. This guide proceeds with the verified
data for 4-Chloro-3-(trifluoromethyl)aniline.

Core Chemical Properties

The molecular formula and weight are fundamental constants derived from the compound's
atomic composition. These values are essential for stoichiometric calculations in chemical
synthesis and for characterization via techniques such as mass spectrometry.

The quantitative data for 4-Chloro-3-(trifluoromethyl)aniline is summarized below.
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Property Value Citations

) 4-Chloro-3-
Chemical Name ) - [1][2]13]
(trifluoromethyl)aniline

5-Amino-2-
Synonyms ) ) [1]
chlorobenzotrifluoride
CAS Number 320-51-4 [11[2][3]
Molecular Formula C7HsCIFsN [11121[3]
Molecular Weight 195.57 g/mol [1][2]13]

Methodologies for Structural Confirmation

While detailed experimental protocols for this specific compound are proprietary to
manufacturers, the determination of a compound's formula and molecular weight generally
relies on standard analytical chemistry techniques.

e Mass Spectrometry (MS): This is the primary technique for determining the molecular weight
of a compound. The molecule is ionized, and its mass-to-charge ratio is measured, providing
a highly accurate molecular weight that can be used to confirm the molecular formula.

o Elemental Analysis: This method determines the mass percentages of each element
(Carbon, Hydrogen, Nitrogen, etc.) in a sample. The resulting percentage composition is
used to derive the empirical formula, which is then compared to the proposed molecular
formula.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR provide detailed
information about the chemical structure, confirming the connectivity of atoms and the
presence of functional groups, which validates the overall molecular formula.

The logical workflow for identifying and confirming these chemical properties is illustrated in the
diagram below.
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Chemical Identity Confirmation Workflow
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Diagram of the workflow for confirming a chemical's identity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 3.4-CHLORO-3-(TRIFLUOROMETHYL)ANILINE | CAS 320-51-4 [matrix-fine-
chemicals.com]

 To cite this document: BenchChem. [4-Chloro-3-(trifluoromethoxy)aniline molecular weight
and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b052540#4-chloro-3-trifluoromethoxy-aniline-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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